(2-fluoro-5-quinolin-3-ylphenyl)methanol

• IUPAC Name: (2-fluoro-5-quinolin-3-ylphenyl)methanol
• InChI: InChI=1S/C16H12FNO/c17-15-6-5-11(7-14(15)10-19)13-8-12-3-1-2-4-16(12)18-9-13/h1-9,19H,10H2
• InChI Key: MPURALMHJFCKLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)C3=CC(=C(C=C3)F)CO
• Molecular Formula: C16H12FNO
• Molecular Weight: 253.27 g/mol

Description

(2-Fluoro-5-quinolin-3-ylphenyl)methanol is a quinoline-derived compound featuring a phenyl ring substituted with a fluorine atom at position 2, a quinolin-3-yl group at position 5, and a hydroxymethyl (-CH$_2$OH) group. Quinoline derivatives are widely studied for their pharmacological and material science applications due to their aromatic heterocyclic structure, which enables diverse electronic interactions and binding properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-fluoro-5-quinolin-3-ylphenyl)methanol typically involves multi-step organic reactions. One possible route could be:

Formation of the quinoline ring: This can be achieved through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent.

Introduction of the fluorine atom: Fluorination can be carried out using reagents like Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Attachment of the phenylmethanol group: This step might involve a Grignard reaction where a phenylmagnesium bromide reacts with a quinoline derivative to form the desired product.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group in (2-fluoro-5-quinolin-3-ylphenyl)methanol can be oxidized to form a ketone or aldehyde.

Reduction: The compound can undergo reduction reactions to form various derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: Reagents like LiAlH4 (Lithium aluminium hydride) or NaBH4 (Sodium borohydride).

Substitution: Reagents like nucleophiles (e.g., amines, thiols) under basic or acidic conditions.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield quinoline ketones, while substitution could produce various quinoline derivatives.

Scientific Research Applications

(2-fluoro-5-quinolin-3-ylphenyl)methanol could have several applications in scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug discovery and development, particularly in designing compounds with antimicrobial or anticancer properties.

Industry: Use in the production of materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action for (2-fluoro-5-quinolin-3-ylphenyl)methanol would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The quinoline ring is known to interact with DNA and proteins, which could be relevant for its biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s quinoline core and fluorinated phenyl group align it with several methanol-containing derivatives. Key structural analogs include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Ring System	Notable Features
(2-Fluoro-5-quinolin-3-ylphenyl)methanol (Target)	C${16}$H${11}$FNO (inferred)	~252.27	2-F, 5-quinolin-3-yl, CH$_2$OH	Quinoline + benzene	Potential for intramolecular H-bonding
[2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol	C${20}$H${17}$FNO	306.36	2-Cyclopropyl, 4-(4-F-phenyl), CH$_2$OH	Quinoline + benzene	Dihedral angles: 65.2–76.2°; intermolecular H-bonding
[5-(2-Fluorophenyl)isoxazol-3-yl]methanol	C${10}$H${8}$FNO$_2$	193.18	5-(2-F-phenyl), isoxazole, CH$_2$OH	Isoxazole + benzene	Smaller aromatic system; higher polarity
(2-Fluoro-3-methyl-5-(methylthio)phenyl)methanol	C${9}$H${11}$FOS	186.24	2-F, 3-methyl, 5-methylthio, CH$_2$OH	Benzene	Sulfur substituent enhances lipophilicity
[5-(3-Chloro-2-methylphenyl)-2-furyl]methanol	C${12}$H${11}$ClO$_2$	222.67	5-(3-Cl-2-Me-phenyl), furan, CH$_2$OH	Furan + benzene	Chlorine increases electronegativity

Key Observations :

• Substituent Effects : Fluorine at position 2 (target) vs. 4 () alters steric and electronic profiles. Sulfur () and chlorine () introduce distinct solubility and reactivity properties .
• Hydrogen Bonding : The -CH$_2$OH group in all compounds facilitates intermolecular H-bonding, critical for crystal packing (e.g., ’s O–H⋯N bonds ).

Physicochemical Properties

While explicit data for the target compound are unavailable, trends from analogs suggest:

• Lipophilicity: The quinoline core and fluorine substituent may increase hydrophobicity compared to furan/isoxazole derivatives .
• Thermal Stability : ’s compound exhibits stable crystal packing via H-bonding, a trait likely shared by the target .
• Solubility: The -CH$_2$OH group enhances water solubility relative to non-polar analogs (e.g., ’s methylthio group) .

Research Implications and Gaps

• Structural Diversity : Substituent position (e.g., fluorine at 2 vs. 4) significantly impacts molecular conformation and intermolecular interactions .
• Unanswered Questions : Lack of data on the target compound’s biological activity, solubility, or thermal stability limits direct application insights. Further studies should explore its electronic properties via computational modeling and experimental assays.